4-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-chlorophenyl)methylidene]amino] 2-chloro-4-methylbenzoate
• InChI: InChI=1S/C15H12Cl2N2O2/c1-9-2-7-12(13(17)8-9)15(20)21-19-14(18)10-3-5-11(16)6-4-10/h2-8H,1H3,(H2,18,19)
• InChI Key: ZAYZHEBVIHHMOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)ON=C(C2=CC=C(C=C2)Cl)N)Cl
• Isomeric SMILES: CC1=CC(=C(C=C1)C(=O)O/N=C(/C2=CC=C(C=C2)Cl)\N)Cl
• Molecular Formula: C15H12Cl2N2O2
• Molecular Weight: 323.2 g/mol

Description

4-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide, also known as CCMI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. CCMI is a member of the carboximidamide family of compounds and is a potent inhibitor of the enzyme indoleamine 2,3-dioxygenase (IDO). IDO is an important enzyme involved in the regulation of the immune system and has been shown to play a role in the development of various diseases, including cancer.

Mechanism of Action

4-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide works by inhibiting the activity of IDO, an enzyme that is involved in the regulation of the immune system. IDO plays a key role in the suppression of the immune system in cancer patients, allowing tumors to evade detection and destruction by the immune system. By inhibiting IDO, 4-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide has the potential to enhance the immune response to cancer and improve the efficacy of existing cancer therapies.
Biochemical and Physiological Effects
4-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide has been shown to have a number of biochemical and physiological effects. In addition to its inhibitory effects on IDO, 4-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide has been shown to have anti-inflammatory effects and to inhibit the growth of cancer cells in vitro. 4-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide for lab experiments is its specificity for IDO. Unlike other compounds that inhibit IDO, 4-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide does not inhibit other enzymes that are involved in the regulation of the immune system. This makes 4-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide a valuable tool for studying the role of IDO in various disease states. One limitation of 4-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for research on 4-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide. One area of interest is the development of 4-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide analogs that have improved pharmacokinetic properties and/or increased potency against IDO. Another area of interest is the use of 4-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide in combination with other cancer therapies, such as immune checkpoint inhibitors, to enhance the immune response to cancer. Finally, there is interest in studying the role of IDO in other disease states, such as autoimmune disorders and infectious diseases, and the potential for 4-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide to be used in the treatment of these conditions.

Synthesis Methods

4-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide can be synthesized using a multistep process that involves the reaction of 4-chloroaniline with 2-chloro-4-methylbenzoyl chloride, followed by the addition of potassium carbonate and the carboximidamide precursor, N,N-dimethylcarbamoyl chloride. The resulting product is then purified using column chromatography to obtain pure 4-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide.

Scientific Research Applications

4-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide has been extensively studied for its potential applications in the field of medicine. One of the most promising applications of 4-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide is in the treatment of cancer. IDO has been shown to play a role in the suppression of the immune system in cancer patients, allowing tumors to evade detection and destruction by the immune system. By inhibiting IDO, 4-chloro-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide has the potential to enhance the immune response to cancer and improve the efficacy of existing cancer therapies.